Cas no 2171929-92-1 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-2-methylpropanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-2-methylpropanoic acid
• CAS No: 2171929-92-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6524351
• PubChem ID: 165515549
• Update Time: 2025-05-25

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-2-methylpropanoic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-3-hydroxy-2-methylpropanoic acid
• 2171929-92-1
• EN300-1499738

• Inchi： 1S/C25H28N2O6/c1-25(14-28,23(30)31)27-22(29)19-11-6-12-21(19)26-24(32)33-13-20-17-9-4-2-7-15(17)16-8-3-5-10-18(16)20/h2-5,7-10,19-21,28H,6,11-14H2,1H3,(H,26,32)(H,27,29)(H,30,31)
• InChI Key： XPBYHDVSVBKYJP-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(C)CO

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-2-methylpropanoic acid

Chemical Compound CAS No. 2171929-92-1: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-2-methylpropanoic Acid

The chemical compound with CAS No. 2171929-92-1, named 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-3-hydroxy-2-methylpropanoic acid, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and a hydroxymethyl substituent. The presence of these functional groups makes it a valuable compound in the fields of organic synthesis, drug development, and materials science.

The Fmoc group is a well-known protecting group in peptide synthesis, widely used for its stability and ease of removal under specific conditions. In this compound, the Fmoc group is attached to an amino group, which is further connected to a cyclopentane ring. This arrangement suggests that the compound could serve as an intermediate in the synthesis of more complex molecules, particularly those requiring precise control over functional groups during assembly.

The cyclopentane ring in the structure adds rigidity and stability to the molecule, potentially enhancing its mechanical properties. This feature makes it an interesting candidate for applications in polymer chemistry or as a building block for advanced materials. Recent studies have highlighted the importance of rigid structures in improving the performance of materials in high-stress environments, further underscoring the potential utility of this compound.

The 3-hydroxy and 2-methyl substituents on the propanoic acid backbone introduce hydrophilic and hydrophobic characteristics, respectively. This balance of polar and non-polar groups could make the compound suitable for use in amphiphilic molecules, which are essential in drug delivery systems and surfactants. The hydroxyl group also provides sites for further functionalization, enabling the creation of derivatives with tailored properties.

In terms of synthesis, this compound likely involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. The use of protecting groups like Fmoc during synthesis is critical to ensure that sensitive functional groups remain intact until their removal is desired. Recent advancements in catalytic methods and green chemistry have opened new avenues for synthesizing such compounds more efficiently and sustainably.

The application potential of this compound extends into areas such as biotechnology and pharmaceuticals. Its structure suggests it could act as a precursor for bioactive molecules or serve as a component in drug delivery systems due to its balanced hydrophilicity and hydrophobicity. Additionally, its rigidity could be advantageous in designing molecules with specific mechanical properties for use in nanotechnology or advanced materials.

In conclusion, the compound with CAS No. 2171929-92-1 represents a sophisticated organic molecule with diverse functional groups that offer significant opportunities for innovation across multiple disciplines. Its structure aligns with current trends in chemical research towards creating versatile building blocks for advanced materials and therapeutic agents. As scientific understanding continues to evolve, this compound stands out as a promising candidate for future discoveries and applications.